Cas no 2138044-69-4 (4-Methyl-3-(2-methylpropyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one
• CAS No: 2138044-69-4
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6296028
• PubChem ID: 165496044
• Update Time: 2025-05-26

4-Methyl-3-(2-methylpropyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156490
• 2138044-69-4
• 4-methyl-3-(2-methylpropyl)cyclohexan-1-one
• 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one

• Inchi： 1S/C11H20O/c1-8(2)6-10-7-11(12)5-4-9(10)3/h8-10H,4-7H2,1-3H3
• InChI Key： FWGYQVSNVZWQAF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)CC(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one

Introduction to 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one (CAS No. 2138044-69-4)

4-Methyl-3-(2-methylpropyl)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138044-69-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone backbone with specific alkyl substitutions, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and medicinal chemistry. The presence of a methyl group at the 4-position and an isobutyl group at the 3-position introduces unique steric and electronic properties that make this compound a subject of interest for researchers exploring novel synthetic pathways and biologically relevant molecules.

The structural framework of 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one contributes to its distinct chemical behavior. The cyclohexanone core provides a rigid, aromatic-like environment, while the substituents at the 3- and 4-positions influence reactivity and interactions with biological targets. This compound’s potential as a building block in drug discovery is underscored by its ability to undergo various transformations, including nucleophilic additions, oxidations, and reductions, which are pivotal in constructing more complex molecules.

In recent years, there has been growing interest in leveraging structurally diverse compounds like 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one for developing new therapeutic agents. The unique combination of functional groups in this molecule makes it a valuable candidate for exploring pharmacophoric motifs that could interact with biological receptors or enzymes in novel ways. For instance, the isobutyl group at the 3-position could serve as a steric anchor, influencing binding affinity, while the ketone moiety at the 1-position offers opportunities for further derivatization through condensation reactions or transition-metal-catalyzed processes.

One of the most compelling aspects of 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one is its potential role in medicinal chemistry. Researchers have begun investigating its derivatives as potential leads for treating various diseases. The cyclohexanone scaffold is known to be present in several bioactive natural products and synthetic drugs, suggesting that derivatives of this compound might exhibit similar pharmacological properties. Additionally, the structural flexibility offered by the cyclohexane ring allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability—key factors in drug development.

The synthesis of 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one represents another area of active investigation. Given its utility as a precursor for more complex molecules, efficient synthetic routes are essential for both academic research and industrial applications. Recent advances in catalytic methods have enabled more sustainable and scalable production of this compound. For example, asymmetric synthesis strategies have been employed to introduce chirality at specific positions within the molecule, which is critical for developing enantiomerically pure pharmaceuticals.

Moreover, computational chemistry has played a pivotal role in understanding the reactivity and properties of 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and steric interactions within the molecule. These insights are invaluable for designing experiments aimed at optimizing synthetic routes or predicting biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The potential applications of 4-Methyl-3-(2-methylpropyl)cyclohexan-1-one extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural features make it a promising candidate for developing novel pesticides or specialty chemicals with tailored properties. For instance, derivatives of this compound could be designed to interact specifically with biological targets in pests or plants while minimizing environmental impact—a growing concern in modern agriculture.

In conclusion,4-Methyl-3-(2-methylpropyl)cyclohexan-1-one (CAS No. 2138044-69-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new possibilities for this molecule,its significance is likely to grow further, driving advancements that benefit both science and industry.